Cas no 3968-92-1 ((2-Butyl)triphenylphosphonium bromide)

• Product Name: (2-Butyl)triphenylphosphonium bromide
• CAS No: 3968-92-1
• MF: C₂₂H₂₄BrP
• MW: 399.303726196289
• MDL: MFCD00050236
• CID: 84900
• PubChem ID: 3083826
• Update Time: 2025-04-18

(2-Butyl)triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (2-Butyl)triphenylphosphonium bromide
• butan-2-yl(triphenyl)phosphanium,bromide
• 2-butyl triphenyl phosphonium bromide
• EINECS 223-587-7
• Phosphonium,sec-butyltriphenyl-bromide
• sec-butyl-triphenyl-phosphonium,bromide
• 3968-92-1
• sec-Butyltriphenylphosphonium bromide
• NS00049360
• butan-2-yl(triphenyl)phosphanium;bromide
• sec-Butyltriphenylphosphoniumbromide
• SCHEMBL2452738
• MFCD00050236
• 3-THIEN-3-YLPROPANOICACID
• NSC 85863
• FT-0635081
• NSC-85863
• HKWAYXKPYJOYEL-UHFFFAOYSA-M
• DB-017923

• MDL： MFCD00050236
• Inchi： 1S/C22H24P.BrH/c1-3-19(2)23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22;/h4-19H,3H2,1-2H3;1H/q+1;/p-1
• InChI Key： HKWAYXKPYJOYEL-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)CC
• BRN： 3580097

Computed Properties

• Exact Mass: 398.08000
• Monoisotopic Mass: 398.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Melting Point: 203-205°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 13.59000
• LogP: 1.78300
• Sensitiveness: Hygroscopic

(2-Butyl)triphenylphosphonium bromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)